2-Methoxy-4-(methylthio)phenol

• Molecular Formula: C8H10O2S
• Molecular Weight: 170.23 g/mol
• IUPAC Name: 2-methoxy-4-methylsulfanylphenol
• InChI: InChI=1S/C8H10O2S/c1-10-8-5-6(11-2)3-4-7(8)9/h3-5,9H,1-2H3
• InChI Key: PKJBKCJDRDHTGZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)SC)O

Description

2-Methoxy-4-(methylthio)phenol is a useful research compound. Its molecular formula is C8H10O2S and its molecular weight is 170.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Methoxy-4-thiocyanatophenol (10.2 g) and triphenylphosphine (14.8 g) in dry methanol (150 ml) were heated at reflux under nitrogen for 2 hours. Removal of solvent in vacuo followed by column chromatography on silica gel eluting with diethyl ether/petroleum ether (bp 40°-60°) mixtures (gradient 10 to 50% v/v diethyl ether) gave the phenol as a white solid, m.p. 47°-49°.